(3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(furan-2-yl)methanone

• IUPAC Name: [3,5-bis(furan-2-yl)-3,4-dihydropyrazol-2-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C16H12N2O4/c19-16(15-6-3-9-22-15)18-12(14-5-2-8-21-14)10-11(17-18)13-4-1-7-20-13/h1-9,12H,10H2
• InChI Key: BSTVNHUHTCWVKB-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CO2)C(=O)C3=CC=CO3)C4=CC=CO4
• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the furan and pyrazole rings in separate steps, followed by their combination. The exact methods would depend on the specific substituents and their positions on the rings.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves two furan rings and one pyrazole ring. The exact structure would depend on the positions of these rings relative to each other.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the reactivity of the furan and pyrazole rings. Furan rings are aromatic and can undergo electrophilic substitution reactions, while pyrazole rings can participate in a variety of reactions, including nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors such as its exact molecular structure, the nature of its substituents, and the positions of these substituents on the rings.